Thanite Thanite Isobornyl thiocyanoacetate is a chemical compound of cyanide.
Brand Name: Vulcanchem
CAS No.: 115-31-1
VCID: VC21022096
InChI: InChI=1S/C13H19NO2S/c1-12(2)9-4-5-13(12,3)10(6-9)16-11(15)7-17-8-14/h9-10H,4-7H2,1-3H3/t9?,10-,13?/m0/s1
SMILES: CC1(C2CCC1(C(C2)OC(=O)CSC#N)C)C
Molecular Formula: C13H19NO2S
Molecular Weight: 253.36 g/mol

Thanite

CAS No.: 115-31-1

Cat. No.: VC21022096

Molecular Formula: C13H19NO2S

Molecular Weight: 253.36 g/mol

* For research use only. Not for human or veterinary use.

Thanite - 115-31-1

Specification

Description Isobornyl thiocyanoacetate is a chemical compound of cyanide.
CAS No. 115-31-1
Molecular Formula C13H19NO2S
Molecular Weight 253.36 g/mol
IUPAC Name [(2S)-1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl] 2-thiocyanatoacetate
Standard InChI InChI=1S/C13H19NO2S/c1-12(2)9-4-5-13(12,3)10(6-9)16-11(15)7-17-8-14/h9-10H,4-7H2,1-3H3/t9?,10-,13?/m0/s1
Standard InChI Key IXEVGHXRXDBAOB-QUNCOHTASA-N
Isomeric SMILES CC1(C2CCC1([C@H](C2)OC(=O)CSC#N)C)C
SMILES CC1(C2CCC1(C(C2)OC(=O)CSC#N)C)C
Canonical SMILES CC1(C2CCC1(C(C2)OC(=O)CSC#N)C)C
Boiling Point 95 °C @ 0.06 mm Hg
Colorform CLEAR, AMBER LIQUID
Yellow, oily liquid
REDDISH-YELLOW OILY LIQUID /TECHNICAL PRODUCT/
Flash Point 82 °C ; 180 °F /TECHNICAL PRODUCT/

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